Cas no 11077-24-0 (FERROCENIUM HEXAFLUOROPHOSPHATE)

• Product Name: FERROCENIUM HEXAFLUOROPHOSPHATE
• CAS No: 11077-24-0
• MF: C₁₀H₁₀F₆FeP
• MW: 330.995585918427
• MDL: MFCD00192173
• CID: 118738
• PubChem ID: 24864219
• Update Time: 2025-06-08

FERROCENIUM HEXAFLUOROPHOSPHATE Chemical and Physical Properties

Names and Identifiers

• FERROCENIUM HEXAFLUOROPHOSPHATE
• [(8-chloro-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]acetic acid
• [(C5H5)2Fe]PF6,form I
• FerroceniuM hexafluorophosphate 97%
• FERROCENIUM HEXAFLUOROPHOSPHATE ISO 9001：2015 REACH

• MDL： MFCD00192173
• Inchi： 1S/2C5H5.F6P.Fe/c2*1-2-4-5-3-1;1-7(2,3,4,5)6;/h2*1-5H;;/q;;-1;+1
• InChI Key： JTRCXNUQIANBAN-UHFFFAOYSA-N
• SMILES： [P-](F)(F)(F)(F)(F)F.[CH]1[CH][CH][CH][CH]1.[CH]1[CH][CH][CH][CH]1.[Fe+] |^1:7,8,9,10,11,12,13,14,15,16|

Computed Properties

• Exact Mass: 330.97700

Experimental Properties

• Color/Form: Not available
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 13.59000
• LogP: 5.42290
• Solubility: Not available

FERROCENIUM HEXAFLUOROPHOSPHATE Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Safety Term：Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-36RIDADR UN 3261 8/PG 2WGK Germany 3
• Risk Phrases：R36/37/38
• Storage Condition：under inert gas (nitrogen or Argon) at 2-8°C

Additional information on FERROCENIUM HEXAFLUOROPHOSPHATE

Comprehensive Guide to FERROCENIUM HEXAFLUOROPHOSPHATE (CAS No. 11077-24-0): Properties, Applications, and Innovations

FERROCENIUM HEXAFLUOROPHOSPHATE (CAS No. 11077-24-0) is a highly versatile organometallic compound that has garnered significant attention in both academic research and industrial applications. This ferrocene derivative is renowned for its unique electrochemical properties, stability, and solubility in various organic solvents. As a redox-active material, it plays a pivotal role in advanced technologies, including energy storage systems, catalysis, and molecular electronics. Below, we delve into its chemical characteristics, modern applications, and answers to frequently asked questions.

The compound's structure consists of a ferrocenium cation paired with a hexafluorophosphate anion, offering exceptional thermal and chemical stability. Researchers often highlight its reversible redox behavior, making it ideal for electrochemical sensors and battery materials. Recent studies have explored its potential in next-generation lithium-ion batteries, where its fast electron transfer kinetics enhance performance. Additionally, its solubility in polar aprotic solvents like acetonitrile broadens its utility in synthetic chemistry.

In the context of sustainable energy, FERROCENIUM HEXAFLUOROPHOSPHATE is frequently discussed alongside green chemistry initiatives. Its role in homogeneous catalysis reduces the need for toxic heavy metals, aligning with global trends toward eco-friendly industrial processes. Users searching for "ferrocene-based catalysts for organic synthesis" or "non-toxic redox mediators" will find this compound highly relevant. Moreover, its application in photovoltaic devices and OLEDs underscores its cross-disciplinary appeal.

From a commercial standpoint, CAS No. 11077-24-0 is sought after for its reproducibility and scalability. Suppliers often emphasize its high purity grades (e.g., ≥98%), which are critical for pharmaceutical intermediates and material science research. FAQs such as "How to store FERROCENIUM HEXAFLUOROPHOSPHATE?" are addressed by recommending anhydrous conditions and light-sensitive packaging to prevent degradation. Its compatibility with ionic liquids further expands its use in advanced electrolytes.

Innovation continues to drive demand for FERROCENIUM HEXAFLUOROPHOSPHATE, particularly in nanotechnology and bioimaging. Recent publications highlight its surface-modified nanoparticles for targeted drug delivery, answering queries like "Can ferrocene derivatives be used in medicine?" The compound's low cytotoxicity and tunable redox potential make it a promising candidate for theranostic applications. As industries prioritize multifunctional materials, this compound stands out for its adaptability.

To summarize, FERROCENIUM HEXAFLUOROPHOSPHATE (CAS No. 11077-24-0) bridges gaps between fundamental research and cutting-edge technology. Its electrochemical robustness, environmental compatibility, and diverse applications ensure its relevance in a rapidly evolving scientific landscape. Whether for academic laboratories or industrial R&D, this compound remains a cornerstone of innovation.